Cas no 26421-44-3 (2,5-Dimethylthiophene-3-carbaldehyde)

2,5-Dimethylthiophene-3-carbaldehyde Properties

Names and Identifiers

• 2,5-Dimethylthiophene-3-carbaldehyde
• 2,5-DIMETHYL-3-FORMYLTHIOPHENE
• 2,5-Dimethyl-thiophene-3-carbaldehyde
• 2,5-Dimethylthiophene-3-carboxaldehyde
• WVIQPBIZBQRJAD-UHFFFAOYSA-N
• 2,5-dimethyl-3-thiophenecarbaldehyde
• 2,5-dimethyl-3-thiophenecarboxaldehyde
• BBL039889
• STK349491
• SBB009464
• VT20052
• 3-Thiophenecarboxaldehyde, 2,5-dimethyl
• 2,5-dimethyl-thiophene-3-carboxaldehyde
• 3-T
• 3-Thiophenecarboxaldehyde, 2,5-dimethyl-
• EN300-55116
• AKOS000307380
• BB 0259568
• DS-7493
• SCHEMBL1834958
• SY079330
• 26421-44-3
• D70135
• Z336080308
• 2, 5-dimethylthiophene-3-carbaldehyde
• A818436
• MFCD03426895
• DTXSID70376426
• BBA42144
• FT-0600557
• CS-0068031
• 2,5-Dimethylthiophene-3-carboxaldehyde, AldrichCPR
• DB-008139
• XH1307
• +Expand

• MDL： MFCD03426895
• InChIKey： WVIQPBIZBQRJAD-UHFFFAOYSA-N
• Inchi： 1S/C7H8OS/c1-5-3-7(4-8)6(2)9-5/h3-4H,1-2H3
• SMILES： S1C(C([H])([H])[H])=C([H])C(C([H])=O)=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 140.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.03
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 2.17740
• PSA: 45.31000
• Refractive Index: 1.581
• Boiling Point: 218.0±35.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 86.0±13.2 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3

2,5-Dimethylthiophene-3-carbaldehyde Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22
• Signal Word：warning
• HazardClass：IRRITANT

2,5-Dimethylthiophene-3-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%